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Compound of Interest

Compound Name: D927

Cat. No.: B10831883 Get Quote

The proper disposal of the chemical compound D927 is a critical aspect of laboratory safety

and environmental responsibility. This guide provides essential, step-by-step procedures for

researchers, scientists, and drug development professionals to ensure the safe handling and

disposal of D927, aligning with general laboratory hazardous waste protocols.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle D927 with appropriate

safety measures to minimize exposure and risk.

Personal Protective Equipment (PPE): A summary of required PPE is provided in the table

below.

Protective Equipment Specification

Eye Protection Safety goggles with side-shields.

Hand Protection Chemically resistant gloves.

Skin and Body Protection Impervious clothing, such as a lab coat.

Respiratory Protection

Use in a well-ventilated area. A suitable

respirator should be used if dust or aerosols are

generated.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10831883?utm_src=pdf-interest
https://www.benchchem.com/product/b10831883?utm_src=pdf-body
https://www.benchchem.com/product/b10831883?utm_src=pdf-body
https://www.benchchem.com/product/b10831883?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling: Avoid inhalation, and contact with eyes and skin.[1] Prevent the formation of dust and

aerosols.[1]

Spill Management Protocol
In the event of a D927 spill, immediate and appropriate action is necessary to contain and

clean the affected area.

Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate non-essential

personnel.

Containment: Prevent further leakage or spillage. Do not allow the chemical to enter drains

or water courses.[1]

Absorption: For liquid spills, absorb the solution with a finely-powdered, liquid-binding

material such as diatomite or universal binders.[1] For solid spills, carefully sweep or scoop

the material to avoid generating dust.

Decontamination: Scrub the contaminated surfaces and equipment with alcohol to

decontaminate them.[1]

Collection: Collect all contaminated materials, including absorbents and cleaning supplies, in

a suitable, labeled container for hazardous waste disposal.

Step-by-Step Disposal Procedure
The disposal of D927 waste must adhere to hazardous waste regulations. Under no

circumstances should it be disposed of in regular trash or down the drain.[1][2]

Step 1: Waste Classification and Segregation

Classification: Treat D927 as a hazardous chemical waste.

Segregation: Do not mix D927 waste with incompatible materials. Specifically, keep it

separate from acids, bases, and oxidizing agents to prevent violent reactions.[2] It is best

practice to collect halogenated and non-halogenated solvent wastes in separate containers.

Step 2: Waste Accumulation and Storage
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Container Selection: Use a chemically compatible and leak-proof container, preferably the

original container if it's in good condition.[3] The container must have a secure, tight-fitting

lid.[3]

Labeling: Immediately label the waste container with a "Hazardous Waste" tag. The label

must include the chemical name ("D927"), concentration, and the date accumulation started.

Storage Location: Store the waste container in a designated Satellite Accumulation Area

(SAA) at or near the point of generation.[2][4] The SAA must be under the control of

laboratory personnel.

Secondary Containment: All liquid hazardous waste containers must be stored in secondary

containment to prevent spills from reaching drains.[3]

Step 3: Request for Disposal

Arrange for Pickup: Once the waste container is full or has been in storage for a designated

period (typically not exceeding one year for partially filled containers), arrange for its

collection by your institution's Environmental Health and Safety (EHS) department or a

licensed hazardous waste disposal contractor.[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and steps for the proper disposal

of D927.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.vanderbilt.edu/viibre/chemical-waste-storage.pdf
https://www.vanderbilt.edu/viibre/chemical-waste-storage.pdf
https://www.benchchem.com/product/b10831883?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.vanderbilt.edu/viibre/chemical-waste-storage.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b10831883?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling

Waste Collection & Storage

Final Disposal

Start: Handling D927

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Spill Occurs?

Generate D927 Waste

Follow Spill Management Protocol:
- Evacuate & Ventilate

- Contain & Absorb
- Decontaminate with Alcohol

YesNo

Select & Label
Compatible Container

Classify as Hazardous Waste

Segregate from Incompatibles
(Acids, Bases, Oxidizers)

Store in Designated SAA
with Secondary Containment

Request Waste Pickup
from EHS/Contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of D927.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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